Cas no 1779945-32-2 (3-(5-bromo-1,3-thiazol-2-yl)butanoic acid)
3-(5-bromo-1,3-thiazol-2-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(5-bromo-1,3-thiazol-2-yl)butanoic acid
- EN300-1919653
- 1779945-32-2
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- Inchi: 1S/C7H8BrNO2S/c1-4(2-6(10)11)7-9-3-5(8)12-7/h3-4H,2H2,1H3,(H,10,11)
- InChI Key: CGLDICRAMSKHJT-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(C)CC(=O)O)S1
Computed Properties
- Exact Mass: 248.94591g/mol
- Monoisotopic Mass: 248.94591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 78.4Ų
3-(5-bromo-1,3-thiazol-2-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1919653-1g |
3-(5-bromo-1,3-thiazol-2-yl)butanoic acid |
1779945-32-2 | 1g |
$1371.0 | 2023-09-17 | ||
| Enamine | EN300-1919653-5g |
3-(5-bromo-1,3-thiazol-2-yl)butanoic acid |
1779945-32-2 | 5g |
$3977.0 | 2023-09-17 | ||
| Enamine | EN300-1919653-10g |
3-(5-bromo-1,3-thiazol-2-yl)butanoic acid |
1779945-32-2 | 10g |
$5897.0 | 2023-09-17 | ||
| Enamine | EN300-1919653-0.05g |
3-(5-bromo-1,3-thiazol-2-yl)butanoic acid |
1779945-32-2 | 0.05g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1919653-0.1g |
3-(5-bromo-1,3-thiazol-2-yl)butanoic acid |
1779945-32-2 | 0.1g |
$1207.0 | 2023-09-17 | ||
| Enamine | EN300-1919653-0.25g |
3-(5-bromo-1,3-thiazol-2-yl)butanoic acid |
1779945-32-2 | 0.25g |
$1262.0 | 2023-09-17 | ||
| Enamine | EN300-1919653-0.5g |
3-(5-bromo-1,3-thiazol-2-yl)butanoic acid |
1779945-32-2 | 0.5g |
$1316.0 | 2023-09-17 | ||
| Enamine | EN300-1919653-1.0g |
3-(5-bromo-1,3-thiazol-2-yl)butanoic acid |
1779945-32-2 | 1g |
$1371.0 | 2023-06-01 | ||
| Enamine | EN300-1919653-2.5g |
3-(5-bromo-1,3-thiazol-2-yl)butanoic acid |
1779945-32-2 | 2.5g |
$2688.0 | 2023-09-17 | ||
| Enamine | EN300-1919653-5.0g |
3-(5-bromo-1,3-thiazol-2-yl)butanoic acid |
1779945-32-2 | 5g |
$3977.0 | 2023-06-01 |
3-(5-bromo-1,3-thiazol-2-yl)butanoic acid Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 3-(5-bromo-1,3-thiazol-2-yl)butanoic acid
Comprehensive Overview of 3-(5-bromo-1,3-thiazol-2-yl)butanoic acid (CAS No. 1779945-32-2)
3-(5-bromo-1,3-thiazol-2-yl)butanoic acid (CAS No. 1779945-32-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its thiazole ring and bromine substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the carboxylic acid functional group, make it a valuable building block for drug discovery and material science applications.
The growing interest in heterocyclic compounds like 3-(5-bromo-1,3-thiazol-2-yl)butanoic acid stems from their broad-spectrum biological activities. Researchers are increasingly exploring its potential in developing antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. The presence of the thiazole moiety, a common motif in FDA-approved drugs, underscores its relevance in modern medicinal chemistry. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, aligning with current trends in precision medicine.
From a synthetic chemistry perspective, CAS No. 1779945-32-2 offers intriguing possibilities for structure-activity relationship (SAR) studies. Its bromine atom provides a reactive site for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability makes it a favorite among chemists working on high-throughput screening libraries or fragment-based drug design. The compound's logP and solubility profiles also make it suitable for bioavailability optimization in drug development pipelines.
In the context of green chemistry advancements, 3-(5-bromo-1,3-thiazol-2-yl)butanoic acid has been investigated for its potential in sustainable synthesis routes. With the pharmaceutical industry's shift toward eco-friendly processes, researchers are exploring catalytic methods to incorporate this building block into biodegradable materials and renewable energy applications. Its thermal stability and compatibility with flow chemistry systems further enhance its industrial applicability.
Analytical characterization of CAS No. 1779945-32-2 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and validate its structural integrity for research use. The growing demand for quality control standards in fine chemicals has positioned this compound as a reference material in analytical method development.
The commercial availability of 3-(5-bromo-1,3-thiazol-2-yl)butanoic acid through specialty chemical suppliers has facilitated its adoption across academia and industry. Current market trends show increased procurement for COVID-19 related research, particularly in studies investigating viral protease inhibitors. While not directly therapeutic, its structural analogs have shown promise in computational docking studies against emerging pathogens.
From a regulatory standpoint, proper handling of 1779945-32-2 requires standard laboratory safety protocols. Material Safety Data Sheets (MSDS) recommend appropriate personal protective equipment (PPE) when working with this compound. Its classification as non-hazardous under normal conditions makes it accessible for most research facilities without special permits.
Future research directions for 3-(5-bromo-1,3-thiazol-2-yl)butanoic acid may explore its potential in nanotechnology applications and smart materials. The compound's ability to coordinate with metal ions suggests possible uses in catalysis or molecular electronics. As the scientific community continues to investigate structure-property relationships, this molecule will likely remain a subject of intense study in both academic and industrial settings.
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